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Compound of Interest

Compound Name: SPI-112

Cat. No.: B1682163 Get Quote

Technical Support Center: SPI-112
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the SHP2

inhibitor, SPI-112.

Troubleshooting Guide: Solubility Issues
Researchers may encounter difficulties in dissolving SPI-112. The following guide provides a

detailed protocol to address these challenges.

Problem: SPI-112 is not dissolving in my solvent.
Solution: SPI-112 has limited solubility in aqueous solutions but is soluble in dimethyl sulfoxide

(DMSO). Adherence to the following protocol is critical for successful solubilization.

Experimental Protocol: Dissolving SPI-112 in DMSO

Solvent Selection: Use fresh, anhydrous, or newly opened DMSO. Hygroscopic DMSO can

significantly impact the solubility of the product.[1]

Concentration: Prepare a stock solution of up to 50 mg/mL in DMSO.[1]

Procedure:

Weigh the desired amount of SPI-112 powder in a sterile, chemical-resistant vial.
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Add the appropriate volume of high-quality DMSO to achieve the target concentration.

If the compound does not readily dissolve, sonicate the solution in an ultrasonic water

bath. This will facilitate the dissolution process.[1]

Storage:

Store the DMSO stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1][2]

Protect the stock solution from light.[2]

Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Quantitative Data: SPI-112 Solubility

Solvent Concentration Molarity Notes

DMSO 50 mg/mL 106.73 mM

Ultrasonic assistance

may be required. Use

of fresh, anhydrous

DMSO is

recommended.[1]

Experimental Workflow for Solubilizing SPI-112
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Caption: Workflow for dissolving SPI-112 in DMSO.
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Frequently Asked Questions (FAQs)
Q1: What is SPI-112 and what is its mechanism of action?

A1: SPI-112 is a potent, selective, and competitive inhibitor of the protein tyrosine phosphatase

SHP2 (PTPN11).[1] It interacts with the catalytic site of SHP2.[1] SHP2 is a key signaling

molecule involved in various cellular processes, and its dysregulation has been implicated in

diseases such as cancer.

Q2: I've dissolved SPI-112 in DMSO, but I'm not seeing any effect in my cell-based assays.

Why?

A2: SPI-112 is understood to have poor cell permeability.[3][4][5] This is attributed to its

negatively charged carboxylic acid group, which hinders its ability to cross the cell membrane.

[3][5] Therefore, even if dissolved, it may not reach its intracellular target in sufficient

concentrations to elicit a biological response in whole-cell experiments.

Q3: How can I overcome the cell permeability issue of SPI-112?

A3: To address the poor cell permeability of SPI-112, a methyl ester prodrug, SPI-112Me, has

been developed.[3][4][5] The methyl ester group masks the negatively charged carboxylic acid,

allowing the compound to be taken up by cells.[3][4] Once inside the cell, cellular esterases are

predicted to hydrolyze the methyl ester, releasing the active inhibitor, SPI-112.[3][4]

Signaling Pathway: Overcoming Cell Permeability with SPI-112Me
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Caption: Mechanism of SPI-112Me cellular uptake and activation.

Q4: What are the IC50 values for SPI-112?

A4: The reported half-maximal inhibitory concentrations (IC50) for SPI-112 are:

SHP2: 1.0 µM[1]

PTP1B: 14.5 µM[1]

General Protein Tyrosine Phosphatases (PTP): 18.3 µM[1]

Q5: Are there any specific safety precautions I should take when handling SPI-112?

A5: While a specific safety data sheet (SDS) for SPI-112 is not publicly available, general

laboratory safety practices for handling chemical compounds should be followed. This includes:

Wearing appropriate personal protective equipment (PPE), such as gloves, safety glasses,

and a lab coat.

Handling the compound in a well-ventilated area or a chemical fume hood.

Avoiding inhalation of the powder and contact with skin and eyes.
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In case of contact, wash the affected area thoroughly with water.

Consult your institution's safety guidelines for handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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